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Compound of Interest

Compound Name: Ethyl difluoroacetate

Cat. No.: B1583515 Get Quote

Ethyl difluoroacetate (EDFA) is a colorless liquid with the chemical formula F₂CHCO₂C₂H₅. It

is a crucial building block in modern organic synthesis, primarily valued for its ability to

introduce the difluoromethyl (CF₂H) or difluoroacetate moiety into complex molecules.[1] The

strategic incorporation of fluorine atoms can dramatically alter a molecule's physicochemical

properties, a phenomenon well-documented as the 'fluorine effect'.[2]

In medicinal chemistry and agrochemical development, the difluoromethyl group is a key

pharmacophore. It often serves as a bioisosteric replacement for hydroxyl (-OH) or thiol (-SH)

groups, or even a hydrogen atom, while significantly enhancing metabolic stability, binding

affinity to biological targets, and modulating lipophilicity and bioavailability.[2][3] This makes

ethyl difluoroacetate an indispensable reagent in the design of next-generation

pharmaceuticals and crop protection agents.[2][4]

Commercial Availability and Procurement
Ethyl difluoroacetate is readily available from a wide range of chemical suppliers, catering to

needs from laboratory-scale research to bulk industrial manufacturing. Purity levels are typically

high, ensuring reproducibility in sensitive synthetic applications.

Data Presentation: Commercial Suppliers and Typical Specifications
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Supplier Typical Assay/Purity Common Packaging Sizes

Sigma-Aldrich (Merck) ≥97% 5g, 25g, 100g

Thermo Fisher Scientific ≥98% 5g, 25g, 100g[5]

TCI Chemicals >98.0% (GC) 5g, 25g, 100g, 500g[6]

Matrix Scientific N/A 100g, 500g, 1kg[7]

Gujarat Fluorochemicals Ltd. ≥98% 1kg, 5kg, 10kg, 25kg, 1 MT[8]

Chem-Impex N/A 25g, 100g, 250g, 1kg, 5kg[1]

Note: This table is representative and not exhaustive. Researchers should always request lot-

specific Certificates of Analysis for precise purity data.

Procurement for research purposes is straightforward through the suppliers' online catalogs.

For bulk quantities, contacting manufacturers like Gujarat Fluorochemicals Limited (GFL)

directly is advisable.[8][9] Pricing varies significantly based on quantity, with prices per gram

decreasing substantially at larger scales.[7][10]

Synthesis Protocols: An Overview
While commercially available, understanding the synthesis of ethyl difluoroacetate is valuable

for process development and derivative synthesis. Several methods have been reported in

patent literature, often focusing on industrial viability and yield optimization.

Experimental Protocol: Synthesis from 1,1,2,2-
Tetrafluoro-1-Ethoxy Ethane (ETFEE)
This method, adapted from patent literature, provides an industrially relevant route that avoids

the generation of toxic by-products like SiF₄.[11][12] The causality behind using an acidic oxide

like Boron trioxide is to facilitate the reaction while generating a commercially useful by-product

(BF₃).
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Caption: Workflow for the synthesis of Ethyl Difluoroacetate.

Step-by-Step Methodology:

Preparation: In a suitable autoclave reactor, prepare a suspension of 1,1,2,2-tetrafluoro-1-

ethoxy ethane (ETFEE) and boron trioxide (B₂O₃).[11]
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Acid Addition: Slowly add 100% sulfuric acid to the suspension. The reaction is exothermic

and generates Boron trifluoride (BF₃) gas, which must be safely vented and absorbed in an

appropriate organic solvent (e.g., diethyl ether) in a separate, cooled vessel.[11]

Ethanol Addition: After the sulfuric acid addition is complete, add ethanol to the reaction

mass.[11]

Reaction Completion: Allow the reaction to proceed to completion. The reaction time is

significantly reduced compared to older methods.[12]

Purification (Atmospheric Distillation): The crude reaction mass is first subjected to

atmospheric distillation. The fraction collected between 100-105 °C contains the ethyl
difluoroacetate product.[11]

Purification (Vacuum Distillation): To recover any residual product from the distillation pot, a

subsequent vacuum distillation is performed.[11] This two-step purification ensures a high

isolated yield of the final product.

Core Applications & Reaction Mechanisms
Ethyl difluoroacetate is a versatile reagent. Its primary utility lies in its role as a precursor to

the difluoroacetyl group in Claisen condensations and as a source of the difluoromethyl radical

in copper-catalyzed reactions.

Key Reaction: Claisen Condensation for Agrochemical
Intermediates
A prominent application of ethyl difluoroacetate is its reaction with ethyl acetate in a Claisen

condensation to form ethyl difluoroacetoacetate.[13] This product is a critical intermediate for

synthesizing various succinate dehydrogenase inhibitor (SDHI) fungicides, such as

fluxapyroxad and bixafen.[13]

Mandatory Visualization: Claisen Condensation Pathway
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Caption: Synthesis of Ethyl Difluoroacetoacetate via Claisen Condensation.

The mechanism involves the deprotonation of ethyl acetate by a strong base (like sodium

ethoxide) to form an enolate, which then acts as a nucleophile, attacking the carbonyl carbon of

ethyl difluoroacetate. The subsequent loss of an ethoxide leaving group yields the final β-keto

ester product. The choice of a solid base catalyst in a fixed-bed reactor represents a process

innovation for improved yield and environmental performance.[13]

Key Reaction: Copper-Catalyzed Difluoroalkylation
In medicinal chemistry, radical reactions are powerful tools. Ethyl bromodifluoroacetate (a

derivative easily prepared from EDFA) is widely used in copper-catalyzed reactions to introduce

the -CF₂COOEt group onto alkenes and alkynes.[14] The reaction is initiated by the formation

of a difluoroalkyl radical (•CF₂COOEt) through a single-electron transfer from a Cu(I) species.

This radical then adds across the double or triple bond, leading to the formation of new carbon-

carbon bonds.[14]

Safety, Handling, and Storage
Ethyl difluoroacetate is a hazardous chemical and must be handled with appropriate

precautions. It is classified as a flammable liquid and vapor, and it causes severe skin burns

and eye damage.[15]
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Hazard Class GHS Classification Signal Word Hazard Statements

Flammability
Flammable Liquid,

Category 3
Danger

H226: Flammable

liquid and vapor[15]

Corrosivity

Skin

Corrosion/Irritation,

Category 1B/1C

Danger

H314: Causes severe

skin burns and eye

damage[15]

Eye Damage

Serious Eye

Damage/Irritation,

Category 1

Danger
H318: Causes serious

eye damage[16]

Self-Validating Protocol: Safe Handling and Storage

Engineering Controls: Always handle ethyl difluoroacetate inside a certified chemical fume

hood to avoid inhalation of vapors. Use explosion-proof electrical, ventilating, and lighting

equipment due to its flammability.[6] Safety showers and eyewash stations must be readily

accessible.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and a face shield.

Skin Protection: Wear suitable protective gloves (e.g., nitrile) and chemical-resistant

clothing to prevent skin contact.[15]

Respiratory Protection: If working outside a fume hood or in case of a spill, use a NIOSH-

approved respirator with an appropriate cartridge.

Storage: Store in a cool, dry, and well-ventilated area away from heat, sparks, open flames,

and strong oxidizing agents.[17] Keep the container tightly closed. Storage at 2-8°C is often

recommended.[10]

Spill & Disposal: In case of a spill, remove all sources of ignition and absorb with an inert

material.[15] Dispose of the chemical and contaminated materials as hazardous waste in

accordance with local, state, and federal regulations. Do not allow the chemical to enter the

environment.
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Physicochemical and Spectral Data
Accurate characterization is the cornerstone of chemical research. The following data provides

a baseline for the identification and quality control of ethyl difluoroacetate.

Data Presentation: Key Properties

Property Value Source(s)

CAS Number 454-31-9 [16][17]

Molecular Formula C₄H₆F₂O₂ [16]

Molecular Weight 124.09 g/mol [10]

Appearance
Colorless to light brown clear

liquid
[17]

Boiling Point 99.2 °C (lit.) [10]

Density 1.18 g/mL at 25 °C (lit.) [10]

Refractive Index n20/D 1.347 (lit.)

Flash Point 25 °C [10]

Water Solubility Slightly soluble [10][17]

Spectral Information: Definitive structural confirmation is achieved through spectroscopic

methods.

¹H NMR: The proton NMR spectrum is characterized by a triplet corresponding to the methyl

protons (-CH₃), a quartet for the methylene protons (-OCH₂-), and a triplet for the alpha-

proton (-CHF₂-), split by the two adjacent fluorine atoms.[18]

¹³C NMR: The carbon spectrum provides signals for the methyl, methylene, carbonyl, and the

characteristic triplet for the difluoromethyl carbon due to C-F coupling.

¹⁹F NMR: The fluorine NMR shows a doublet, corresponding to the two equivalent fluorine

atoms coupled to the alpha-proton.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1583515?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-difluoroacetate
https://wap.guidechem.com/encyclopedia/ethyl-difluoroacetate-dic4237.html
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-difluoroacetate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3252699.htm
https://wap.guidechem.com/encyclopedia/ethyl-difluoroacetate-dic4237.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3252699.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3252699.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3252699.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3252699.htm
https://wap.guidechem.com/encyclopedia/ethyl-difluoroacetate-dic4237.html
https://m.chemicalbook.com/SpectrumEN_454-31-9_1HNMR.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583515?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mass Spectrometry (MS): Electron ionization mass spectrometry data is available for

fragmentation pattern analysis.[16][19]

Infrared (IR) Spectroscopy: The IR spectrum shows a strong characteristic absorption for the

C=O (ester) stretch.[16]

Authoritative spectral data can be accessed through public databases such as the NIST

WebBook[19], PubChem[16], and ChemicalBook[18].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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